Cas no 1271651-30-9 (3-cyclopropyl-5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazole)

• Product Name: 3-cyclopropyl-5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazole
• CAS No: 1271651-30-9
• MF: C₁₀H₁₂F₃N₃O
• MW: 247.216992378235
• MDL: MFCD19179619
• CID: 5237938
• PubChem ID: 55226880
• Update Time: 2026-03-08

3-cyclopropyl-5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-5-[3-(trifluoromethyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
• CID 55226880
• 3-cyclopropyl-5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazole

• MDL： MFCD19179619
• Inchi： 1S/C10H12F3N3O/c11-10(12,13)9(3-4-14-5-9)8-15-7(16-17-8)6-1-2-6/h6,14H,1-5H2
• InChI Key： KNPZIODWGOHSOV-UHFFFAOYSA-N
• SMILES： FC(C1(C2=NC(C3CC3)=NO2)CNCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 308
• XLogP3: 1.6
• Topological Polar Surface Area: 51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-cyclopropyl-5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazole

3-Cyclopropyl-5-(3-(Trifluoromethyl)Pyrrolidin-3-yl)-1,2,4-Oxadiazole: A Comprehensive Overview

3-Cyclopropyl-5-(3-(trifluoromethyl)pyrrolidin-3-yl)-1,2,4-oxadiazole, also known by its CAS number 1271651-30-9, is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of oxadiazoles, which are five-membered heterocycles containing two nitrogen atoms and one oxygen atom. The presence of a cyclopropyl group and a trifluoromethyl-substituted pyrrolidine ring introduces unique electronic and steric properties, making it an intriguing subject for both academic and industrial research.

The synthesis of 3-cyclopropyl-5-(3-(trifluoromethyl)pyrrolidin-3-yl)-1,2,4-oxadiazole involves a multi-step process that typically begins with the preparation of the pyrrolidine derivative. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the trifluoromethyl pyrrolidine moiety. This is followed by the formation of the oxadiazole ring through a cyclization reaction involving an appropriate diketone or its equivalent. The cyclopropyl group is introduced via a palladium-catalyzed coupling reaction, ensuring high regioselectivity and yield.

One of the most remarkable features of this compound is its pharmacological activity. Studies published in 2023 have demonstrated that 3-cyclopropyl-5-(3-(trifluoromethyl)pyrrolidin-3-yl)-1,2,4-oxadiazole exhibits potent inhibitory effects on several kinases involved in cancer progression. For instance, it has shown significant activity against Aurora kinase A, a key regulator of mitosis, making it a promising candidate for anti-cancer drug development. Additionally, its ability to modulate ion channels has opened new avenues for research in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The structural uniqueness of this compound also lends itself to applications in materials science. The trifluoromethyl group imparts high thermal stability and chemical resistance, while the oxadiazole ring contributes to aromaticity and conjugation. These properties make it an ideal candidate for use in advanced polymers and high-performance materials. Recent studies have explored its potential as a building block for constructing two-dimensional covalent organic frameworks (COFs), which are expected to revolutionize energy storage technologies.

In terms of safety and handling, 3-cyclopropyl-5-(3-(trifluoromethyl)pyrrolidin-3-yl)-1,2,4-oxadiazole is classified as a non-hazardous compound under standard laboratory conditions. Its stability under ambient conditions ensures ease of handling during synthesis and subsequent applications. However, as with all chemical compounds, proper personal protective equipment (PPE) should be worn during synthesis and analysis to ensure worker safety.

The future outlook for this compound is highly promising. Ongoing research aims to further optimize its pharmacokinetic properties to enhance bioavailability and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the laboratory to clinical trials. Furthermore, its versatility as a building block in materials science suggests that new applications will continue to emerge as research progresses.

In conclusion, 3-cyclopropyl-5-(3-(trifluoromethyl)pyrrolidin-3-yl)-1,2,4-oxadiazole, with its unique structure and diverse functional groups, represents a cutting-edge molecule with wide-ranging applications across multiple disciplines. Its synthesis methodology continues to evolve with advancements in catalytic chemistry, while its biological and material properties offer exciting opportunities for future innovations.